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Compound of Interest

4-Methyl-1,4-diazepan-5-one
Compound Name:
hydrochloride

Cat. No.: B1320064

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 4-Methyl-1,4-diazepan-5-
one hydrochloride (CAS RN: 329794-41-4). Due to the limited availability of specific research
on this compound, this review extends to its structural class, N-alkylated 1,4-diazepan-5-ones,
to infer potential synthetic routes, physicochemical properties, and biological activities.
Information on the well-studied 1,4-benzodiazepine class, particularly diazepam, is included to
provide a broader context for potential mechanisms of action.

Chemical and Physical Properties

4-Methyl-1,4-diazepan-5-one hydrochloride is a seven-membered heterocyclic compound
containing two nitrogen atoms.[1] The hydrochloride salt form typically enhances its water
solubility, making it more amenable for pharmaceutical formulations.[1]

Property Value Source
CAS Number 329794-41-4 [1][21[3]
Molecular Formula C6H13CIN20 [1][3]
Molecular Weight 164.63 g/mol [1]

hexahydro-4-methyl-5H-1,4-
Synonyms _ _ _ [1]
Diazepin-5-one hydrochloride
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Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 4-Methyl-1,4-diazepan-5-
one hydrochloride is not readily available in the published literature, general synthetic
strategies for N-alkyl-1,4-diazepin-5-ones have been reported. One common method is the
Schmidt reaction, which involves the ring expansion of N-alkyl-4-piperidones.

A generalized experimental workflow for such a synthesis is proposed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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